Cas no 97718-45-1 ((1R,3aS,5aS)-1,3a,6-trimethyl-8-oxo-1,3a,4,5,5a,6,7,8-octahydrocyclopenta[c]pentalene-2-carboxylic acid)

• Product Name: (1R,3aS,5aS)-1,3a,6-trimethyl-8-oxo-1,3a,4,5,5a,6,7,8-octahydrocyclopenta[c]pentalene-2-carboxylic acid
• CAS No: 97718-45-1
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1989127
• PubChem ID: 146028433
• Update Time: 2025-04-21

(1R,3aS,5aS)-1,3a,6-trimethyl-8-oxo-1,3a,4,5,5a,6,7,8-octahydrocyclopenta[c]pentalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3aS,5aS)-1,3a,6-trimethyl-8-oxo-1,3a,4,5,5a,6,7,8-octahydrocyclopenta[c]pentalene-2-carboxylic acid
• (3aS,5aS,8R)-3,5a,8-trimethyl-1-oxo-2,3,3a,4,5,8-hexahydrocyclopenta[h]pentalene-7-carboxylic acid
• 97718-45-1
• 84607-62-5
• (5S,8S)-2,5,9-trimethyl-11-oxotricyclo[6.3.0.01,5]undec-3-ene-3-carboxylic acid
• (2R,5S,8S)-2,5,9-Trimethyl-11-oxotricyclo[6.3.0.01,5]undec-3-ene-3-carboxylic acid

• Inchi： 1S/C15H20O3/c1-8-6-12(16)15-9(2)10(13(17)18)7-14(15,3)5-4-11(8)15/h7-9,11H,4-6H2,1-3H3,(H,17,18)
• InChI Key： LFKSRWRSZVCLFJ-UHFFFAOYSA-N
• SMILES： CC1C2C3(C(CC2)(C)C=C(C(=O)O)C3C)C(=O)C1

Computed Properties

• Exact Mass: 248.141
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.041
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 401.8°C at 760 mmHg
• Flash Point: 210.9°C
• Refractive Index: 1.558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Angular triquinanes